Cas no 89978-46-1 (Benzene,1-bromo-2-iodo-4,5-dimethoxy-)

• Product Name: Benzene,1-bromo-2-iodo-4,5-dimethoxy-
• CAS No: 89978-46-1
• MF: C₈H₈BrIO₂
• MW: 342.956394195557
• MDL: MFCD00182405
• CID: 720833
• PubChem ID: 3346404
• Update Time: 2025-06-09

Benzene,1-bromo-2-iodo-4,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-2-iodo-4,5-dimethoxy-
• 1-BROMO-2-IODO-4,5-DIMETHOXYBENZENE
• 1-iodo-2-bromo-4,5-dimethoxybenzene
• 2-bromo-1-iodo-4,5-dimethoxybenzene
• 2-bromo-4,5-(dimethoxy)iodobenzene
• 4-bromo-5-iodo-1,2-dimethoxybenzene
• 5-iodo-4-bromoveratrole
• Benzene,1-bromo-2-iodo-4,5-dimethoxy
• DTXSID60391668
• 4-bromo-5-iodoveratrole
• Z1269199489
• SMPDNDHPWVUHMF-UHFFFAOYSA-N
• SCHEMBL10472189
• AKOS015834859
• BB 0256423
• 89978-46-1
• EN300-298110
• FT-0677509

• MDL： MFCD00182405
• Inchi： 1S/C8H8BrIO2/c1-11-7-3-5(9)6(10)4-8(7)12-2/h3-4H,1-2H3
• InChI Key： SMPDNDHPWVUHMF-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=C(C=1)OC)OC)Br

Computed Properties

• Exact Mass: 341.87500
• Monoisotopic Mass: 341.87524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 3.07090

Benzene,1-bromo-2-iodo-4,5-dimethoxy- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Benzene,1-bromo-2-iodo-4,5-dimethoxy-

Comprehensive Overview of Benzene,1-bromo-2-iodo-4,5-dimethoxy- (CAS No. 89978-46-1)

Benzene,1-bromo-2-iodo-4,5-dimethoxy- (CAS No. 89978-46-1) is a halogenated aromatic compound with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its unique bromo and iodo substituents on a dimethoxybenzene backbone, is widely utilized as a building block in the development of complex molecules. Its molecular structure, C8H8BrIO2, offers versatile reactivity, making it a valuable intermediate in cross-coupling reactions and other transformative chemical processes.

The growing interest in halogenated benzene derivatives stems from their role in advancing green chemistry and sustainable synthesis. Researchers are increasingly exploring compounds like Benzene,1-bromo-2-iodo-4,5-dimethoxy- to minimize waste and improve atom economy. This aligns with global trends toward eco-friendly chemical production, a topic frequently searched in academic and industrial circles. Questions such as "How to optimize halogenated aromatic reactions?" or "Applications of dimethoxybenzene derivatives in drug discovery" highlight the compound's relevance.

From a structural perspective, the presence of both bromine and iodine atoms in Benzene,1-bromo-2-iodo-4,5-dimethoxy- enables selective functionalization. The iodo group, for instance, is highly reactive in palladium-catalyzed couplings like the Suzuki-Miyaura or Sonogashira reactions, while the bromo substituent offers complementary reactivity. Such properties are critical for designing high-value pharmaceuticals and agrochemicals, addressing common search queries like "halogenated intermediates in medicinal chemistry."

In analytical chemistry, Benzene,1-bromo-2-iodo-4,5-dimethoxy- is often analyzed via HPLC or GC-MS to ensure purity and stability. Its spectral data, including NMR and IR profiles, are well-documented, aiding researchers in verification and quality control. These techniques are frequently searched alongside terms like "characterization of halogenated aromatics", reflecting the compound's technical importance.

The demand for multi-halogenated benzene derivatives like CAS No. 89978-46-1 is also driven by their utility in material science. For example, they serve as precursors for organic semiconductors and liquid crystals, areas gaining traction due to advancements in flexible electronics. Searches for "halogenated benzene in OLEDs" or "dimethoxybenzene-based materials" underscore this intersection of chemistry and technology.

Safety and handling of Benzene,1-bromo-2-iodo-4,5-dimethoxy- adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its handling guidelines are often queried as "safe storage of halogenated compounds", reflecting user concerns about chemical safety in research environments.

In summary, Benzene,1-bromo-2-iodo-4,5-dimethoxy- (CAS No. 89978-46-1) is a multifaceted compound bridging organic synthesis, pharmaceuticals, and materials science. Its unique reactivity and alignment with sustainable chemistry trends ensure its continued relevance in both academic and industrial settings. As research evolves, so too will its applications, answering emerging questions like "next-gen halogenated intermediates" and "green synthesis of aromatic compounds."